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Introduction

Quinizarin (1,4-dihydroxyanthraquinone) is a synthetic organic compound with a distinctive
orange-red hue, belonging to the anthraquinone family of dyes.[1][2] It finds applications as a
colorant in gasoline and heating oils, and as an intermediate in the synthesis of other dyes.[2]
Given its industrial relevance and potential for environmental release, a thorough
understanding of its toxicological and ecotoxicological properties is imperative for risk
assessment and safe handling. This technical guide provides a comprehensive overview of the
available data on quinizarin's effects on mammalian and environmental systems.

Mammalian Toxicology

The acute toxicity of quinizarin in mammals appears to be low via oral and dermal routes of
exposure. Studies on rodents have established high LD50 values, indicating that a large dose
is required to cause death in 50% of the test population.

Acute Toxicity Data
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Species Route Endpoint Value Reference
Rat (male) Oral LD50 > 5000 mg/kg bw  [3][4][5]
Rat (male) Dermal LD50 > 2500 mg/kg bw  [3][6]
Mouse Oral LD > 10000 mg/kg [4]

Mouse Intravenous LD50 320 mg/kg [4]

Rat Intraperitoneal LD50 2100 mg/kg [4]

Skin and Eye Irritation

Quinizarin is not classified as a skin or eye irritant. In studies following OECD guidelines, no
significant irritation was observed in rabbits after dermal and ocular application.[6]

» Skin Irritation: No skin irritation was observed in rabbits after 24 hours of exposure.[6]

o Eye Irritation: No eye irritation was noted in rabbits over a 7-day observation period.[6]

Sensitization

Quinizarin did not induce skin sensitization in a guinea pig maximization test, indicating a low
potential for causing allergic contact dermatitis.[6]

Genotoxicity

The genotoxicity data for quinizarin is limited and warrants further investigation. While some
safety data sheets indicate no available data for germ cell mutagenicity, studies on related
anthraquinones suggest that this class of compounds can have genotoxic properties.[3][7]
Therefore, a cautious approach is recommended.

Carcinogenicity

Current classifications from major regulatory bodies do not list quinizarin as a carcinogen.[5][6]
[8][9] However, a study on madder color, which contains anthraquinones like alizarin and
rubiadin (structurally related to quinizarin), showed evidence of carcinogenicity in the kidney
and liver of rats.[10] This suggests that further long-term carcinogenicity bioassays on
quinizarin may be warranted to fully assess its carcinogenic potential.
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Ecotoxicology

Quinizarin is classified as very toxic to aquatic life with long-lasting effects.[3][5][9] This is
primarily driven by its high toxicity to algae.

Aquatic Toxicity Data

Organism Test Type Endpoint Value Duration Reference
Daphnia Acute
magna Immobilizatio EC50 >0.134mg/L  48h [31[6]

(Water Flea) n

Desmodesmu
s subspicatus  Growth
o EC50 0.044 mg/L 72 h [3][8]
(Green Inhibition
Algae)

Persistence and Degradability

Quinizarin is not readily biodegradable, suggesting it may persist in the environment.[5][8][9]

Bioaccumulative Potential

With a log Pow of 4.16, quinizarin has the potential for bioaccumulation in aquatic organisms.

[3]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological studies on quinizarin
are based on internationally recognized guidelines, primarily from the Organisation for
Economic Co-operation and Development (OECD).

Acute Dermal Toxicity (as per OECD Guideline 402)

The acute dermal toxicity of quinizarin was likely determined using a method similar to the
OECD 402 guideline. This test involves the application of the substance to a shaved area of the
skin of a small group of animals (typically rats) at a limit dose (e.g., 2000 mg/kg). The animals
are observed for 14 days for signs of toxicity and mortality.[11][12][13]
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Daphnia magna Acute Immobilization Test (as per OECD
Guideline 202)

The ecotoxicity of quinizarin on Daphnia magna is assessed by exposing the organisms to a
range of concentrations of the substance for 48 hours. The concentration that causes
immobilization in 50% of the daphnids (EC50) is then determined.[2][9][14]

Algal Growth Inhibition Test (as per OECD Guideline
201)

The toxicity of quinizarin to algae is evaluated by exposing a culture of green algae, such as
Desmodesmus subspicatus, to various concentrations of the chemical. The growth of the algae
is measured over a 72-hour period, and the concentration that inhibits growth by 50% (EC50) is
calculated.[15][16][17]

Signaling Pathways

While specific studies on the signaling pathways affected by quinizarin are scarce, research
on other anthraquinone derivatives provides some insights into potential mechanisms of
toxicity. Anthraquinones have been shown to interact with various cellular signaling pathways,
including:

e PI3K/AKT/mTOR Pathway: Some anthraquinone derivatives have been found to modulate
the PISBK/AKT/mTOR pathway, which is crucial for cell survival, proliferation, and autophagy.

[1]8]

o ERK and Akt activated Nrf2/HO-1 Signaling Pathway: An anthraguinone derivative has been
shown to exert effects on neuronal cells through the ERK and Akt activated Nrf2/HO-1
signaling pathway, which is involved in the cellular stress response.[3]

Further research is needed to elucidate the specific signaling pathways through which
quinizarin may exert its toxic effects.

Visualizations
General Workflow for Toxicological Assessment
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Caption: A generalized workflow for the toxicological assessment of a chemical substance.

General Workflow for Ecotoxicological Assessment
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Caption: A generalized workflow for the ecotoxicological assessment of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147793#quinizarin-toxicology-and-ecotoxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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